Cas no 1396979-66-0 (2-(1,1-dioxo-1lambda6,2-benzothiazol-3-yl)amino-3-methylpentanoic acid)

• Product Name: 2-(1,1-dioxo-1lambda6,2-benzothiazol-3-yl)amino-3-methylpentanoic acid
• CAS No: 1396979-66-0
• MF: C₁₃H₁₆N₂O₄S
• MW: 296.342142105103
• CID: 3107995
• PubChem ID: 135457768
• Update Time: 2025-11-04

2-(1,1-dioxo-1lambda6,2-benzothiazol-3-yl)amino-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]-3-methylpentanoic acid
• G33656
• 2-[(1,1-dioxo-1$l^{6},2-benzothiazol-3-yl)amino]-3-methylpentanoic acid
• 2-((1,1-Dioxidobenzo[d]isothiazol-3-yl)amino)-3-methylpentanoic acid
• SR-01000065810-1
• SR-01000065810
• 2-[(1,1-dioxo-2H-1??,2-benzothiazol-3-ylidene)amino]-3-methylpentanoic acid
• 2-[(1,1-dioxo-1,2-benzothiazol-3-ylidene)amino]-3-methylpentanoic acid
• 869651-66-1
• 1396979-66-0
• AKOS027427173
• Z85934851
• 2-[(1,1-dioxo-1lambda6,2-benzothiazol-3-yl)amino]-3-methylpentanoic acid
• 2-((1,1-Dioxidobenzo[d]isothiazol-3-yl)amino)-3-methylpentanoicacid
• CS-0226000
• EN300-12546
• 2-((1,1-Dioxidobenzo(d)isothiazol-3-yl)amino)-3-methylpentanoic acid
• 842-873-8
• WFC97966
• 2-(1,1-dioxo-1lambda6,2-benzothiazol-3-yl)amino-3-methylpentanoic acid

• MDL： MFCD06655337
• Inchi： 1S/C13H16N2O4S/c1-3-8(2)11(13(16)17)14-12-9-6-4-5-7-10(9)20(18,19)15-12/h4-8,11H,3H2,1-2H3,(H,14,15)(H,16,17)
• InChI Key： LKZYYAIUVDNNSB-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2/C(/N1)=N/C(C(=O)O)C(C)CC)(=O)=O

Computed Properties

• Exact Mass: 296.08307817g/mol
• Monoisotopic Mass: 296.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 104Ų

Additional information on 2-(1,1-dioxo-1lambda6,2-benzothiazol-3-yl)amino-3-methylpentanoic acid

Introduction to 2-(1,1-dioxo-1lambda6,2-benzothiazol-3-yl)amino-3-methylpentanoic Acid (CAS No. 1396979-66-0)

2-(1,1-dioxo-1lambda6,2-benzothiazol-3-yl)amino-3-methylpentanoic acid (CAS No. 1396979-66-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, characterized by its intricate molecular structure, combines a benzothiazole moiety with an amino acid derivative, making it a promising candidate for various biochemical applications. The presence of the 1,1-dioxo group and the benzothiazol-3-yl moiety in its structure suggests potential biological activities that are being actively explored in contemporary medicinal chemistry.

The molecular framework of 2-(1,1-dioxo-1lambda6,2-benzothiazol-3-yl)amino-3-methylpentanoic acid incorporates elements that are known to interact favorably with biological targets. The benzothiazole ring system is a well-documented pharmacophore in drug discovery, often exhibiting antimicrobial, anti-inflammatory, and anticancer properties. The dioxo group, which enhances the electrophilicity of the benzothiazole ring, further modulates its reactivity and binding affinity to biological receptors. This structural feature has been leveraged in the design of novel therapeutic agents targeting various diseases.

In recent years, there has been a surge in research focusing on heterocyclic compounds as potential drug candidates. Among these, benzothiazole derivatives have been extensively studied due to their broad spectrum of biological activities. The compound CAS No. 1396979-66-0, with its unique structural composition, has emerged as a subject of interest for its potential applications in the treatment of neurological disorders and chronic inflammatory conditions. Studies have begun to elucidate its interaction with key enzymes and receptors involved in these pathologies.

One of the most compelling aspects of 2-(1,1-dioxo-1lambda6,2-benzothiazol-3-yl)amino-3-methylpentanoic acid is its dual functionality. The amino acid derivative part of the molecule provides a scaffold that can be modified to enhance solubility and bioavailability, while the benzothiazole component retains potent pharmacological properties. This combination makes it an attractive candidate for further development into a therapeutic agent. Researchers are particularly interested in its potential as an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain signaling.

Advances in computational chemistry have enabled more precise modeling of molecular interactions, allowing researchers to predict the binding affinity and specificity of CAS No. 1396979-66-0 towards biological targets. These computational studies have provided valuable insights into how modifications to the benzothiazole ring can enhance its efficacy as a drug candidate. For instance, introducing substituents that can form hydrogen bonds or hydrophobic interactions with key residues in target proteins can significantly improve binding affinity.

The synthesis of 2-(1,1-dioxo-1lambda6,2-benzothiazol-3-yl)amino-3-methylpentanoic acid presents both challenges and opportunities for chemists. The complexity of its structure requires sophisticated synthetic strategies to ensure high yield and purity. However, recent developments in organic synthesis have made it possible to construct such molecules with greater efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have been employed to achieve regioselective modifications of the benzothiazole core.

Preclinical studies have begun to explore the pharmacokinetic properties of this compound. Understanding how it is metabolized and eliminated from the body is crucial for optimizing its therapeutic index. Initial data suggest that CAS No. 1396979-66-0 exhibits moderate oral bioavailability and a reasonable half-life, making it a promising candidate for further clinical development. Additionally, its stability under various physiological conditions has been assessed to ensure its suitability for formulation into drug products.

The potential applications of 2-(1,1-dioxo-1lambda6,2-benzothiazol-3-yl)amino-3-methylpentanoic acid extend beyond traditional pharmaceutical uses. Its unique structural features make it an excellent tool for studying enzyme mechanisms and developing new diagnostic probes. Researchers are exploring its utility as a substrate or inhibitor in biochemical assays designed to investigate pathways related to inflammation and cancer metabolism.

In conclusion, CAS No. 1396979-66-0, with its intricate molecular architecture and promising biological activities, represents a significant advancement in medicinal chemistry research. Its combination of structural features from both benzothiazole derivatives and amino acid analogs positions it as a versatile molecule with broad therapeutic potential.* Further investigation into its pharmacological properties,* synthetic pathways,*and preclinical efficacy*will be essential steps toward realizing its full potential.* As research continues,* this compound*is poised to contribute*to new treatments*for various diseases.*